Calcomine Violet N

• CAS No.: 2586-60-9
• Product Name: Calcomine Violet N
• Molecular Formula: C32H22N6Na2O8S2
• Molecular Weight: 728.7 g/mol
• IUPAC Name: disodium;6-amino-5-[[4-[4-[(2-amino-8-hydroxy-5-sulfonatonaphthalen-1-yl)diazenyl]phenyl]phenyl]diazenyl]-4-hydroxynaphthalene-1-sulfonate
• Standard InChI: InChI=1S/C32H24N6O8S2.2Na/c33-23-11-9-21-27(47(41,42)43)15-13-25(39)29(21)31(23)37-35-19-5-1-17(2-6-19)18-3-7-20(8-4-18)36-38-32-24(34)12-10-22-28(48(44,45)46)16-14-26(40)30(22)32;;/h1-16,39-40H,33-34H2,(H,41,42,43)(H,44,45,46);;/q;2*+1/p-2
• Standard InChIKey: MRMSWMITLDGGQF-HKXUKFGYSA-L
• SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC4=C(C=CC(=C43)O)S(=O)(=O)[O-])N)N=NC5=C(C=CC6=C(C=CC(=C65)O)S(=O)(=O)[O-])N.[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC4=C(C=CC(=C43)O)S(=O)(=O)[O-])N)N=NC5=C(C=CC6=C(C=CC(=C65)O)S(=O)(=O)[O-])N.[Na+].[Na+]
• Appearance: Solid powder
• Description: Direct Violet 1 is a dye.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Direct Violet 1; Airedale Violet ND; CCRIS 2413; NSC 75778; NSC-75778; NSC75778; Direct Violet N; Diazine Violet N; Benzanil Violet N
• Reference: 1: Banino A, Barry C, Uria B, Blundell C, Lillicrap T, Mirowski P, Pritzel A, Chadwick MJ, Degris T, Modayil J, Wayne G, Soyer H, Viola F, Zhang B, Goroshin R, Rabinowitz N, Pascanu R, Beattie C, Petersen S, Sadik A, Gaffney S, King H, Kavukcuoglu K, Hassabis D, Hadsell R, Kumaran D. Vector-based navigation using grid-like representations in artificial agents. Nature. 2018 May 9. doi: 10.1038/s41586-018-0102-6. [Epub ahead of print] PubMed PMID: 29743670.; 2: Li XF, Liu XM, Huang DR, Cao HJ, Wang JY. PF-06409577 activates AMPK signaling to protect retinal pigment epithelium cells from UV radiation. Biochem Biophys Res Commun. 2018 Jun 18;501(1):293-299. doi: 10.1016/j.bbrc.2018.05.003. Epub 2018 May 8. PubMed PMID: 29733844.; 3: Maganha de Almeida AC, Backhaus J, Corso CR. Recycling food waste to clean water: the use of a biodigester's residual liquid inoculum (RLI) to decolourise textile azo dyes. Water Sci Technol. 2018 Jan;77(1-2):398-408. doi: 10.2166/wst.2017.546. PubMed PMID: 29377824; PubMed Central PMCID: wst_2017_546.; 4: Takeuchi A, Ogawa Y, Nishinoiri O, Kanno S, Shimizu H. Development of a method for monitoring personal exposure to benzyl violet 4B and direct blue 15 in workplace air. J Occup Health. 2018 Mar 27;60(2):192-195. doi: 10.1539/joh.17-0190-BR. Epub 2017 Dec 19. PubMed PMID: 29269605; PubMed Central PMCID: PMC5886887.; 5: Duan Q, Lee J, Chen H, Zheng Y. Preparation and catalytic performance of copper-containing magnetic catalysts for degradation of azo dye (direct violet). Water Sci Technol. 2017 Dec;76(11-12):3069-3078. doi: 10.2166/wst.2017.475. PubMed PMID: 29210692; PubMed Central PMCID: wst_2017_475.; 6: Lira LH, Hirai FE, Oliveira M, Portellinha W, Nakano EM. Use of the Ishikawa diagram in a case-control analysis to assess the causes of a diffuse lamellar keratitis outbreak. Arq Bras Oftalmol. 2017 Sep-Oct;80(5):281-284. doi: 10.5935/0004-2749.20170069. PubMed PMID: 29160536.; 7: Mazière A, Chrostowska A, Darrigan C, Dargelos A, Graciaa A, Chermette H. Electronic structure of BN-aromatics: Choice of reliable computational tools. J Chem Phys. 2017 Oct 28;147(16):164306. doi: 10.1063/1.4993297. PubMed PMID: 29096486.; 8: Boyanova L. Direct Gram staining and its various benefits in the diagnosis of bacterial infections. Postgrad Med. 2018 Jan;130(1):105-110. doi: 10.1080/00325481.2018.1398049. Epub 2017 Nov 1. Review. PubMed PMID: 29091518.; 9: Oldrati V, Colombo B, Antonietti A. Combination of a short cognitive training and tDCS to enhance visuospatial skills: A comparison between online and offline neuromodulation. Brain Res. 2018 Jan 1;1678:32-39. doi: 10.1016/j.brainres.2017.10.002. Epub 2017 Oct 7. PubMed PMID: 29017911.; 10: Wongpraparatana I, Matangkasombut O, Thanyasrisung P, Panich M. Effect of Vital Tooth Bleaching on Surface Roughness and Streptococcal Biofilm Formation on Direct Tooth-Colored Restorative Materials. Oper Dent. 2018 Jan/Feb;43(1):51-59. doi: 10.2341/16-366-L. Epub 2017 Oct 4. PubMed PMID: 28976842.; 11: Gupta S, Smith T, Banaszak A, Boeckl J. Graphene Quantum Dots Electrochemistry and Sensitive Electrocatalytic Glucose Sensor Development. Nanomaterials (Basel). 2017 Sep 29;7(10). pii: E301. doi: 10.3390/nano7100301. PubMed PMID: 28961225; PubMed Central PMCID: PMC5666466.; 12: Abd El-Rahim WM, Moawad H, Abdel Azeiz AZ, Sadowsky MJ. Optimization of conditions for decolorization of azo-based textile dyes by multiple fungal species. J Biotechnol. 2017 Oct 20;260:11-17. doi: 10.1016/j.jbiotec.2017.08.022. Epub 2017 Aug 30. PubMed PMID: 28859954.; 13: Jing W, Ding N, Li L, Jiang F, Xiong X, Liu N, Zhai T, Gao Y. Ag nanoparticles modified large area monolayer MoS(2) phototransistors with high responsivity. Opt Express. 2017 Jun 26;25(13):14565-14574. doi: 10.1364/OE.25.014565. PubMed PMID: 28789042.; 14: Pinto TV, Sousa CM, Sousa CAD, Aboelhassan MM, Peixoto AF, Pereira C, Coelho PJ, Freire C. A novel generation of hybrid photochromic vinylidene-naphthofuran silica nanoparticles through fine-tuning of surface chemistry. Dalton Trans. 2017 Jul 18;46(28):9076-9087. doi: 10.1039/c7dt01376k. PubMed PMID: 28660952.; 15: Ye XL, Lu LQ, Li W, Lou Q, Guo HG, Shi QJ. Oral administration of ampelopsin protects against acute brain injury in rats following focal cerebral ischemia. Exp Ther Med. 2017 May;13(5):1725-1734. doi: 10.3892/etm.2017.4197. Epub 2017 Mar 8. PubMed PMID: 28565759; PubMed Central PMCID: PMC5443315.; 16: Schmidt C, Tchouankoue JP, Nkouamen Nemzoue PN, Ayaba F, Nformidah-Ndah SS, Nformi Chifu E. New thermoluminescence age estimates for the Nyos maar eruption (Cameroon Volcanic Line). PLoS One. 2017 May 30;12(5):e0178545. doi: 10.1371/journal.pone.0178545. eCollection 2017. PubMed PMID: 28558057; PubMed Central PMCID: PMC5448780.; 17: Baumer F, Ma Y, Shen C, Zhang A, Chen L, Liu Y, Pfister D, Nilges T, Zhou C. Synthesis, Characterization, and Device Application of Antimony-Substituted Violet Phosphorus: A Layered Material. ACS Nano. 2017 Apr 25;11(4):4105-4113. doi: 10.1021/acsnano.7b00798. Epub 2017 Apr 7. PubMed PMID: 28362482.; 18: Razi-Asrami M, Ghasemi JB, Amiri N, Sadeghi SJ. Simultaneous spectrophotometric determination of crystal violet and malachite green in water samples using partial least squares regression and central composite design after preconcentration by dispersive solid-phase extraction. Environ Monit Assess. 2017 Apr;189(4):196. doi: 10.1007/s10661-017-5898-2. Epub 2017 Mar 30. PubMed PMID: 28361487.; 19: Zhou XX, Fan LZ, Li P, Shen K, Lin MZ. Optical control of cell signaling by single-chain photoswitchable kinases. Science. 2017 Feb 24;355(6327):836-842. doi: 10.1126/science.aah3605. PubMed PMID: 28232577; PubMed Central PMCID: PMC5589340.; 20: Minami A, Meguro Y, Ishibashi S, Ishii A, Shiratori M, Sai S, Horii Y, Shimizu H, Fukumoto H, Shimba S, Taguchi R, Takahashi T, Otsubo T, Ikeda K, Suzuki T. Rapid regulation of sialidase activity in response to neural activity and sialic acid removal during memory processing in rat hippocampus. J Biol Chem. 2017 Apr 7;292(14):5645-5654. doi: 10.1074/jbc.M116.764357. Epub 2017 Feb 17. PubMed PMID: 28213516; PubMed Central PMCID: PMC5392560.
• PubChem Compound: 17419
• Last Modified: Nov 11 2021